Cas no 855996-68-8 (5-iodo-1,2-benzoxazol-3-ol)

• Product Name: 5-iodo-1,2-benzoxazol-3-ol
• CAS No: 855996-68-8
• MF: C₇H₄INO₂
• MW: 261.016633987427
• MDL: MFCD26385892
• CID: 2153337
• PubChem ID: 11173022
• Update Time: 2025-06-09

5-iodo-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-iodo-benzo[d]isoxazol-3-ol
• 5-iodo-1,2-benzoxazol-3-ol
• 5-iodo-1,2-benzoxazol-3-one
• BDBM23171
• 5-Iodobenzo[d]isoxazol-3(2H)-one
• DB-350009
• EN300-318809
• SY280846
• MFCD26385892
• 5-Iodobenzisoxazol-3(2H)-one
• CS-0459087
• 5-Iodo-benzo[d]isoxazol-3-ol, 95%
• Benzo[d]isoxazol-3-ol Derivative, 3d
• 855996-68-8
• CHEMBL482935
• SCHEMBL5511923

• MDL： MFCD26385892
• Inchi： 1S/C7H4INO2/c8-4-1-2-6-5(3-4)7(10)9-11-6/h1-3H,(H,9,10)
• InChI Key： ZHISBMZOUCQZNQ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C(NO2)=O)C=1

Computed Properties

• Exact Mass: 260.92868Da
• Monoisotopic Mass: 260.92868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones

Additional information on 5-iodo-1,2-benzoxazol-3-ol

Professional Introduction to 5-iodo-1,2-benzoxazol-3-ol (CAS No. 855996-68-8)

5-iodo-1,2-benzoxazol-3-ol, identified by the chemical compound code CAS No. 855996-68-8, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the benzoxazole family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of an iodine substituent at the 5-position enhances its reactivity, making it a valuable building block for further functionalization and derivatization processes.

The benzoxazole core is a privileged scaffold in drug discovery, known for its broad spectrum of biological activities. Researchers have extensively explored derivatives of benzoxazole for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif exhibits remarkable stability and bioavailability, which are critical factors in pharmaceutical design. 5-iodo-1,2-benzoxazol-3-ol specifically has been utilized in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, enabling the construction of more complex molecular architectures.

In recent years, the demand for efficient synthetic methodologies has driven innovation in the utilization of 5-iodo-1,2-benzoxazol-3-ol. Advances in transition-metal catalysis have allowed for streamlined access to substituted benzoxazoles, reducing reaction times and improving yields. For instance, palladium-catalyzed reactions have been optimized for the introduction of aryl or vinyl groups at the iodinated position, facilitating the synthesis of novel pharmacophores.

The pharmaceutical industry has leveraged 5-iodo-1,2-benzoxazol-3-ol in the development of kinase inhibitors, which are pivotal in targeting aberrant signaling pathways in cancer cells. Benzoxazole derivatives have demonstrated efficacy in inhibiting tyrosine kinases and other enzymes involved in tumor growth and metastasis. Furthermore, studies have highlighted its role in designing compounds with anti-inflammatory properties, suggesting potential applications in managing chronic inflammatory diseases.

Recent research has also explored the antimicrobial potential of 5-iodo-1,2-benzoxazol-3-ol and its derivatives. The benzoxazole scaffold has been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. This has led to investigations into its efficacy against multidrug-resistant strains, offering a promising alternative to conventional antibiotics. The iodine atom at the 5-position serves as a handle for further modifications aimed at enhancing bioactivity and reducing resistance development.

From a synthetic chemistry perspective, 5-iodo-1,2-benzoxazol-3-ol exemplifies the importance of strategic functionalization in drug development. The compound’s reactivity allows for diverse modifications, enabling chemists to tailor molecular properties such as solubility, permeability, and metabolic stability. These attributes are crucial for optimizing pharmacokinetic profiles and maximizing therapeutic efficacy.

The integration of computational methods has further accelerated the discovery process involving 5-iodo-1,2-benzoxazol-3-ol. Molecular modeling techniques predict binding interactions between benzoxazole derivatives and biological targets, guiding rational drug design. Such approaches have been instrumental in identifying lead compounds with high affinity for protein receptors involved in disease pathways.

Industrial applications of 5-iodo-1,2-benzoxazol-3-ol extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural framework is conducive to developing compounds with herbicidal or pesticidal properties. By modifying the benzoxazole core, researchers can create molecules that selectively target unwanted vegetation or pests while minimizing environmental impact.

The future prospects of 5-iodo-1,2-benzoxazol-3-ol are promising, with ongoing studies focusing on green chemistry principles to develop more sustainable synthetic routes. Innovations such as photoredox catalysis and flow chemistry aim to reduce waste and energy consumption during production. These advancements align with global efforts to promote eco-friendly manufacturing practices in the chemical industry.

In conclusion,5 - iodo - 1 , 2 - benz ox az ol - 3 - ol (CAS No . 855996 - 68 - 8) stands as a cornerstone compound in modern synthetic and medicinal chemistry . Its unique reactivity , coupled with its broad applicability , makes it indispensable for researchers striving to develop innovative therapeutics . As scientific understanding evolves , so too will the methodologies and applications surrounding this versatile molecule .